
In-depth Technical Guide: Physical and
Chemical Properties of Thiane-4-thiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiane-4-thiol

Cat. No.: B2951869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiane-4-thiol, a heterocyclic organosulfur compound, presents a molecule of interest for

various applications in chemical synthesis and drug discovery. Its structure, featuring a

saturated six-membered thiane ring with a thiol functional group at the 4-position, suggests

potential for nucleophilic reactions and coordination with metal centers. This technical guide

provides a comprehensive overview of the known physical and chemical properties of Thiane-
4-thiol, details on its synthesis and purification, and a discussion of its potential biological

relevance based on the well-established roles of thiols in cellular processes.

Core Physical and Chemical Properties
Quantitative data for Thiane-4-thiol is sparse in publicly available literature, with some

properties currently relying on predicted values. The following table summarizes the available

information.
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Property Value Source

CAS Number 787536-05-4 [1]

Molecular Formula C₅H₁₀S₂ [1]

Molecular Weight 134.26 g/mol [1]

Boiling Point 214.8 ± 33.0 °C (Predicted)

Density 1.10 ± 0.1 g/cm³ (Predicted)

SMILES SC1CCSCC1 [1]

Note: Experimental data for the boiling point and density of Thiane-4-thiol are not readily

available. The provided values are based on computational predictions and should be used as

estimates. A supplier of Thiane-4-thiol indicates that the compound requires cold-chain

transportation, which may suggest a lower boiling point or potential instability at ambient

temperatures[1].

Experimental Protocols
Synthesis of Thiane-4-thiol
A specific, detailed experimental protocol for the synthesis of Thiane-4-thiol is not explicitly

described in readily accessible scientific literature. However, a plausible and common synthetic

route would involve the reduction of the corresponding ketone, tetrahydro-4H-thiopyran-4-one,

to the alcohol, followed by conversion to a leaving group and subsequent displacement with a

thiol-containing nucleophile, or direct conversion of the ketone to the thiol. A general two-step

conceptual workflow for the synthesis from the corresponding ketone is outlined below.

Conceptual Synthesis Workflow
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Conceptual Synthesis of Thiane-4-thiol

Tetrahydro-4H-thiopyran-4-one
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Thiane-4-thiol
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Caption: A plausible two-step synthesis of Thiane-4-thiol.

Step 1: Reduction of Tetrahydro-4H-thiopyran-4-one

The synthesis would likely begin with the reduction of the commercially available tetrahydro-

4H-thiopyran-4-one. A standard laboratory procedure would involve dissolving the ketone in a

suitable protic solvent, such as methanol or ethanol, and adding a reducing agent like sodium

borohydride (NaBH₄) portion-wise at a controlled temperature (e.g., 0 °C to room temperature).

The reaction progress would be monitored by a suitable technique like thin-layer

chromatography (TLC). Upon completion, the reaction would be quenched, and the product,

tetrahydro-2H-thiopyran-4-ol, would be extracted and purified.
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Step 2: Conversion of the Hydroxyl Group to a Thiol Group

The resulting alcohol can be converted to the thiol. One common method for such a

transformation is the use of a thionating agent like phosphorus pentasulfide (P₂S₅) or

Lawesson's reagent. This reaction is typically carried out in an anhydrous, high-boiling solvent

such as toluene or xylene, often with heating. The reaction mixture would then be worked up to

isolate the crude Thiane-4-thiol.

Purification of Thiane-4-thiol
Given that thiols can be volatile and possess strong, unpleasant odors, purification requires

careful handling in a well-ventilated fume hood. Common purification techniques for volatile

thiols include:

Distillation: If the compound is thermally stable, vacuum distillation can be an effective

method for purification.

Chromatography: Flash column chromatography on silica gel can be used, but care must be

taken as thiols can be prone to oxidation on silica[2]. Using deoxygenated solvents and

minimizing the exposure time on the column is recommended.

Preparative Gas Chromatography (Prep-GC): For small quantities, Prep-GC can provide

high purity.

Selective Extraction: Methods involving the reversible formation of metal-thiolate complexes

can be employed for selective extraction from a mixture[3][4][5]. For example, the thiol can

be reacted with a mercury-containing reagent to form a solid which is then isolated, followed

by the release of the free thiol upon treatment with a stronger thiol like dithiothreitol (DTT).

Potential Biological Activity and Signaling Pathways
Specific biological studies on Thiane-4-thiol are not currently available in the scientific

literature. However, the thiol functional group is a key player in a multitude of biological

processes, primarily centered around redox chemistry[6][7][8][9]. Small molecule thiols, such as

glutathione, are critical components of the cellular antioxidant defense system and are involved

in maintaining the cellular redox balance.
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Thiol-Mediated Redox Signaling

General Role of Thiols in Redox Signaling
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Caption: A simplified diagram of thiol involvement in redox signaling.

The reactivity of the thiol group in Thiane-4-thiol is expected to be similar to other small

molecule thiols. The thiol can be deprotonated to the more nucleophilic thiolate anion, which

can participate in various reactions, including:

Nucleophilic Attack: Thiolates are potent nucleophiles and can react with electrophiles.
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Redox Reactions: Thiols can be oxidized to disulfides, sulfenic acids, sulfinic acids, and

sulfonic acids by reactive oxygen species (ROS)[8][10]. The reversible oxidation of thiols to

disulfides is a key mechanism in redox signaling, acting as a molecular "switch" to control

protein function and signaling pathways.

Metal Ligation: The soft sulfur atom of a thiol has a high affinity for soft metal ions,

suggesting that Thiane-4-thiol could act as a ligand in coordination chemistry and potentially

interact with metalloproteins.

Given these properties, Thiane-4-thiol could potentially modulate cellular redox-sensitive

signaling pathways if introduced into a biological system. However, without specific studies, its

precise biological effects, metabolic fate, and potential toxicity remain unknown.

Conclusion
Thiane-4-thiol is a heterocyclic compound with potential for further investigation in various

scientific fields. While its fundamental physical properties are not yet fully characterized

experimentally, its chemical structure suggests a reactivity profile typical of thiols. The

synthesis and purification of this compound can likely be achieved through established

chemical methodologies. The biological significance of Thiane-4-thiol remains to be explored,

but the central role of the thiol group in redox biology provides a strong rationale for future

studies into its potential effects on cellular signaling and physiology. Further research is

warranted to establish the experimental physical data and to explore the specific chemical and

biological activities of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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